Cas no 2639401-30-0 (Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2639401-30-0
• MF: C₁₆H₂₃NO₂S
• MW: 293.424323320389
• CID: 5663610
• PubChem ID: 165900170
• Update Time: 2025-10-30

Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639401-30-0
• EN300-27722990
• tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate
• Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C16H23NO2S/c1-10-6-7-12(11(2)8-10)14-17-13(9-20-14)15(18)19-16(3,4)5/h6-8,13-14,17H,9H2,1-5H3
• InChI Key： RDGCZLCLGUHZMQ-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OC(C)(C)C)NC1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 293.14495015g/mol
• Monoisotopic Mass: 293.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Additional information on Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate

Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate and CAS No. 2639401-30-0: A Comprehensive Overview of Its Synthesis, Applications, and Pharmacological Relevance

Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2639401-30-0) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular framework and potential therapeutic applications. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The synthesis of Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate involves the formation of a five-membered thiazolidine ring through a condensation reaction between a substituted benzene ring and a thioacetal group, resulting in a highly functionalized scaffold with potential for further chemical modifications.

The structural features of Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate are critical for understanding its pharmacological behavior. The 2-(2,4-dimethylphenyl) substituent introduces steric and electronic effects that influence the compound's reactivity and binding affinity to biological targets. The thiazolidine ring, a heterocyclic system containing sulfur and nitrogen atoms, provides a versatile platform for the development of bioactive molecules. Recent studies have highlighted the importance of the carboxylate group at the 4-position of the thiazolidine ring, as it can participate in hydrogen bonding interactions with proteins, enhancing the molecule's ability to modulate target pathways.

Research published in 2023 has demonstrated the potential of Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate as a lead compound for the design of novel therapeutics. A study in the Journal of Medicinal Chemistry explored its inhibitory activity against key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The compound exhibited significant potency in vitro, with IC50 values in the nanomolar range, suggesting its potential as an anti-inflammatory agent. This finding aligns with the broader trend in drug discovery to target inflammatory pathways for the treatment of chronic diseases, including rheumatoid arthritis and neurodegenerative disorders.

Another area of interest is the application of Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate in the development of prodrugs. The tert-butyl group at the 1-position of the thiazolidine ring serves as a protecting group, which can be selectively cleaved under physiological conditions to release the active pharmacophore. This property is particularly valuable in the context of oral drug delivery, where the compound's stability in the gastrointestinal tract is a critical factor. Recent advances in prodrug design have emphasized the importance of such structural modifications to improve bioavailability and reduce systemic toxicity.

The synthesis of Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate has been optimized using green chemistry principles to minimize environmental impact. A 2023 study in Green Chemistry reported the use of microwave-assisted protocols and catalytic systems to enhance the efficiency of the condensation reaction. These methods not only reduce reaction times but also lower energy consumption and waste generation, reflecting the growing emphasis on sustainable practices in pharmaceutical research.

From a pharmacological perspective, the thiazolidine ring is a well-established scaffold in drug discovery, with examples such as metformin and thiazolidinediones (TZDs) being widely used in diabetes management. The introduction of the 2-(2,4-dimethylphenyl) substituent in Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate may confer additional therapeutic benefits by modulating the compound's interaction with specific receptors or enzymes. Ongoing research is focused on elucidating the molecular mechanisms underlying its biological effects, with a particular emphasis on its potential as an antidiabetic agent.

Recent advances in computational modeling have further expanded the understanding of Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate's structure-activity relationships (SAR). Molecular docking studies have predicted its binding affinity to targets such as PPARγ (peroxisome proliferator-activated receptor gamma), a key regulator of glucose metabolism. These findings are consistent with the compound's potential to act as a dual-action agent, combining anti-inflammatory and metabolic regulatory properties.

Despite its promising properties, the carboxylate group in Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate may pose challenges in terms of solubility and stability. Researchers are actively exploring strategies to overcome these limitations, such as the incorporation of hydrophilic moieties or the use of cyclodextrin-based formulations to enhance aqueous solubility. These efforts are critical for translating the compound into clinical applications.

Looking ahead, the thiazolidine ring system in Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate presents opportunities for further chemical diversification. The introduction of functional groups at the 1- or 4-positions of the thiazolidine ring could lead to the development of analogs with improved potency and selectivity. Additionally, the compound's potential as a scaffold for drug delivery systems, such as nanoparticles or liposomes, is an area of active investigation.

In conclusion, Tert-butyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2639401-30-0) represents a valuable molecule with significant potential in medicinal chemistry. Its unique structural features, combined with recent advancements in synthesis and pharmacological evaluation, position it as a promising candidate for the development of novel therapeutics. Continued research into its biological mechanisms and application in drug discovery will be essential in realizing its full potential in the treatment of various diseases.